Cas no 97699-30-4 (2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1))

• Product Name: 2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1)
• CAS No: 97699-30-4
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• CID: 814222
• PubChem ID: 24835393
• Update Time: 2025-04-19

2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine,4-ethyl-3,4-dihydro-2-methyl-, hydrochloride (1:1)
• 4-ethyl-2-methyl-2,3-dihydro-1,4-benzothiazine,hydrochloride
• 4-Ethyl-2-methyl-3,4-dihydro-2H-1,4-benzothiazine--hydrogen chloride (1/1)
• DTXSID50913732
• 97699-30-4
• 2H-1,4-Benzothiazine, 3,4-dihydro-4-ethyl-2-methyl-, hydrochloride
• 3,4-Dihydro-4-ethyl-2-methyl-2H-1,4-benzothiazine hydrochloride

• Inchi： 1S/C11H15NS.ClH/c1-3-12-8-9(2)13-11-7-5-4-6-10(11)12;/h4-7,9H,3,8H2,1-2H3;1H
• InChI Key： MMSPNTMFTNHNJB-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(CC)CC1C

Computed Properties

• Exact Mass: 229.0691984g/mol
• Monoisotopic Mass: 229.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5Ų